6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one

• Molecular Formula: C19H17ClN2O4S
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 6-[4-(4-chlorophenyl)piperazin-1-yl]sulfonylchromen-2-one
• InChI: InChI=1S/C19H17ClN2O4S/c20-15-2-4-16(5-3-15)21-9-11-22(12-10-21)27(24,25)17-6-7-18-14(13-17)1-8-19(23)26-18/h1-8,13H,9-12H2
• InChI Key: VQINDGOJKACQIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC4=C(C=C3)OC(=O)C=C4

Description

6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one is a complex organic compound that features a chromen-2-one core structure with a piperazine ring substituted with a 4-chlorophenyl group and a sulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one typically involves multiple steps, starting with the preparation of the chromen-2-one core. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. The piperazine ring is then introduced through nucleophilic substitution reactions, often using sulfonyl chlorides and piperazine derivatives .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The chromen-2-one core can be oxidized under specific conditions to form quinone derivatives.

Reduction: The compound can be reduced to form dihydro derivatives, which may have different biological activities.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under controlled conditions.

Major Products Formed

Scientific Research Applications

6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors in the body, potentially modulating their activity. The chromen-2-one core may also interact with enzymes or other proteins, affecting their function and leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Pyridazine Derivatives: These compounds also contain nitrogen atoms and exhibit a range of biological activities.

Pyrimidine Derivatives: Known for their therapeutic applications, these compounds share some structural similarities with the chromen-2-one core.

Pyrrolopyrazine Derivatives: These compounds have a similar nitrogen-containing heterocyclic structure and are studied for their biological activities.

Uniqueness

6-[4-(4-Chloro-phenyl)-piperazine-1-sulfonyl]-chromen-2-one is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the piperazine ring and the sulfonyl group, in particular, may enhance its reactivity and potential as a therapeutic agent compared to other similar compounds .